2-[(4-fluorobenzoyl)amino]-6-methylbenzoic acid

• IUPAC Name: 2-[(4-fluorobenzoyl)amino]-6-methylbenzoic acid
• InChI: InChI=1S/C15H12FNO3/c1-9-3-2-4-12(13(9)15(19)20)17-14(18)10-5-7-11(16)8-6-10/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: AJHOVNBLPHAHDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C15H12FNO3
• Molecular Weight: 273.26 g/mol

Description

2-[(4-fluorobenzoyl)amino]-6-methylbenzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields of study. This compound is also known as FMA-MA and is a derivative of benzoic acid. The molecular formula of FMA-MA is C15H12FNO3, and its molecular weight is 277.26 g/mol.

Mechanism of Action

The mechanism of action of FMA-MA is still under investigation. However, it is believed to inhibit the activity of certain enzymes and proteins involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
FMA-MA has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. FMA-MA has also been found to have a low toxicity profile, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One of the advantages of using FMA-MA in lab experiments is its low toxicity profile. This makes it a safer alternative to other compounds that may have harmful effects on cells and tissues. However, one of the limitations of using FMA-MA is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of FMA-MA. One area of interest is its potential use as a diagnostic tool for cancer detection. Further research is needed to determine the specificity and sensitivity of FMA-MA in detecting various types of cancer. Another area of interest is the development of new derivatives of FMA-MA with improved solubility and efficacy. These derivatives may have potential applications in drug development and cancer therapy. Additionally, further studies are needed to elucidate the mechanism of action of FMA-MA and to identify its molecular targets.

Synthesis Methods

The synthesis of FMA-MA involves the reaction of 4-fluoroaniline with 2,6-dimethylbenzoic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethylacetamide (DMA) at room temperature. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

FMA-MA has been extensively studied for its potential applications in various fields of scientific research such as medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit anticancer, anti-inflammatory, and antitumor activities. FMA-MA has also been studied for its potential use as a diagnostic tool for cancer detection.